Cas no 2171837-76-4 (3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-yl}propanoic acid)

• Product Name: 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-yl}propanoic acid
• CAS No: 2171837-76-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5852381
• PubChem ID: 165548876
• Update Time: 2025-05-24

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-yl}propanoic acid
• EN300-1481279
• 2171837-76-4
• 3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-2-yl}propanoic acid

• Inchi： 1S/C28H34N2O5/c1-19(13-15-26(31)30-17-7-6-8-20(30)14-16-27(32)33)29-28(34)35-18-25-23-11-4-2-9-21(23)22-10-3-5-12-24(22)25/h2-5,9-12,19-20,25H,6-8,13-18H2,1H3,(H,29,34)(H,32,33)
• InChI Key： IFAOYWKWFRUVQP-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-yl}propanoic acid

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-yl}propanoic acid: A Comprehensive Overview

The compound with CAS number 2171837-76-4, known as 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-yl}propanoic acid, is a complex organic molecule with significant potential in the fields of drug delivery, bioconjugation, and materials science. This compound has garnered attention due to its unique structural features and functional groups, which make it highly versatile for various applications in modern chemistry and biology.

The fluorenylmethoxycarbonyl (Fmoc) group, a key component of this molecule, is widely recognized in peptide synthesis as a protecting group for amino acids. Its presence in this compound suggests that it may play a role in controlling the reactivity and stability of the molecule during synthesis or in biological systems. Recent studies have highlighted the importance of Fmoc-based compounds in the development of biocompatible materials, where their ability to undergo controlled degradation is highly valued.

The piperidine ring within the structure adds rigidity and potential for hydrogen bonding interactions, which are critical for molecular recognition and binding in biological systems. This feature has been exploited in drug design to enhance the pharmacokinetic properties of compounds, such as improving bioavailability and reducing toxicity. Emerging research has demonstrated that piperidine-containing molecules can serve as scaffolds for creating novel bioactive agents with improved therapeutic indices.

The propanoic acid moiety at the terminus of the molecule introduces carboxylic acid functionality, which can participate in esterification or amidation reactions. This functionality is often utilized in the construction of bioconjugates, such as antibody-drug conjugates (ADCs), where precise control over drug release is essential. Recent advancements in ADC technology have emphasized the importance of stable linkers that can maintain drug integrity until target-specific cleavage occurs, a property that this compound may offer.

From a synthetic perspective, the construction of this compound likely involves multi-step processes, including peptide coupling reactions and protection/deprotection strategies. The use of Fmoc chemistry ensures that intermediate steps are well-controlled, allowing for high yields and purity of the final product. Innovations in catalytic methods and green chemistry have further enhanced the efficiency and sustainability of such syntheses.

In terms of applications, this compound's structural complexity suggests potential roles in advanced drug delivery systems. For instance, its ability to form stable yet cleavable bonds could be leveraged in designing stimuli-responsive drug carriers that release payloads under specific physiological conditions. Additionally, its compatibility with common biochemical assays makes it a candidate for use in high-throughput screening campaigns aimed at discovering new therapeutic agents.

Recent breakthroughs in materials science have also opened new avenues for compounds like this one. For example, their incorporation into polymer networks could impart unique mechanical or optical properties, making them suitable for applications ranging from tissue engineering to optoelectronics. The integration of such molecules into advanced materials underscores their versatility beyond traditional pharmaceutical uses.

In conclusion, 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-yl}propanoic acid represents a sophisticated molecule with diverse functional groups that confer it with remarkable chemical and biological properties. Its potential applications span across multiple disciplines, driven by ongoing advancements in synthetic methodologies and functional material design. As research continues to explore its capabilities, this compound stands poised to contribute significantly to future innovations in chemistry and biotechnology.